Cas no 2091146-38-0 (1-Bromo-2-chloro-4-fluoro-3-(trifluoromethyl)benzene)

1-Bromo-2-chloro-4-fluoro-3-(trifluoromethyl)benzene is a halogenated benzene derivative with a highly functionalized aromatic ring, making it a valuable intermediate in organic synthesis. Its distinct substitution pattern—bromine, chlorine, fluorine, and a trifluoromethyl group—provides multiple reactive sites for selective transformations, particularly in pharmaceutical and agrochemical applications. The presence of both electron-withdrawing (fluoro, trifluoromethyl) and leaving groups (bromo, chloro) enhances its utility in cross-coupling reactions, nucleophilic substitutions, and as a building block for complex fluorinated compounds. The compound's stability and well-defined reactivity profile make it suitable for precision synthesis in research and industrial settings.

1-Bromo-2-chloro-4-fluoro-3-(trifluoromethyl)benzene structure

2091146-38-0 structure

Product Name:1-Bromo-2-chloro-4-fluoro-3-(trifluoromethyl)benzene

CAS No:2091146-38-0

MF:C₇H₂BrClF₄

MW:277.44

CID:5141628

PubChem ID:129532635

Update Time:2025-06-07

1-Bromo-2-chloro-4-fluoro-3-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

- 1-Bromo-2-chloro-4-fluoro-3-(trifluoromethyl)benzene
- 3-Bromo-2-chloro-6-fluorobenzotrifluoride
- F73612
- 2091146-38-0
- MFCD30723465
- Inchi： 1S/C7H2BrClF4/c8-3-1-2-4(10)5(6(3)9)7(11,12)13/h1-2H
- InChI Key： GBBYWLYGESLVGZ-UHFFFAOYSA-N
- SMILES： C1C=C(F)C(C(F)(F)F)=C(Cl)C=1Br

Computed Properties

Exact Mass: 275.89645g/mol
Monoisotopic Mass: 275.89645g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 184
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.2
Topological Polar Surface Area: 0Å²

1-Bromo-2-chloro-4-fluoro-3-(trifluoromethyl)benzene Pricemore >>

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